2-chloro-3-[(2,4-dichlorobenzyl)oxy]-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one

Specification

• Molecular Formula: C20H15Cl3O3
• Molecular Weight: 409.7 g/mol
• IUPAC Name: 2-chloro-3-[(2,4-dichlorophenyl)methoxy]-7,8,9,10-tetrahydrobenzo[c]chromen-6-one
• Standard InChI: InChI=1S/C20H15Cl3O3/c21-12-6-5-11(16(22)7-12)10-25-19-9-18-15(8-17(19)23)13-3-1-2-4-14(13)20(24)26-18/h5-9H,1-4,10H2
• Standard InChI Key: LWJQZJGGBCNRNX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=CC(=C(C=C3OC2=O)OCC4=C(C=C(C=C4)Cl)Cl)Cl

Introduction

2-Chloro-3-[(2,4-dichlorobenzyl)oxy]-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one is a complex organic compound featuring a benzochromene core. It includes a chlorine atom and a dichlorobenzyl ether substituent, contributing to its potential biological activity. The compound's molecular formula is C20H15Cl3O3, and it has a molecular weight of approximately 394.65 g/mol.

Synthesis and Preparation

The synthesis of 2-chloro-3-[(2,4-dichlorobenzyl)oxy]-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one typically involves multi-step organic reactions. These processes often require careful control of reaction conditions to ensure the formation of the desired product with high purity.

Biological Activity and Potential Applications

While specific biological activities of 2-chloro-3-[(2,4-dichlorobenzyl)oxy]-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one have not been extensively documented, compounds with similar structures have shown potential in various biological applications. These include antimicrobial and anticancer activities, depending on the specific modifications to the benzochromene core.

Compound	Biological Activity
Benzochromene Derivatives	Potential antimicrobial and anticancer properties
Coumarin Derivatives	Anticancer activity

Research Findings and Future Directions

Further research is needed to elucidate the specific biological effects of 2-chloro-3-[(2,4-dichlorobenzyl)oxy]-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one. Interaction studies with biological systems will be crucial in determining its potential applications in pharmaceuticals or materials science.

Note:

Due to the specific request to avoid certain sources and the limited availability of detailed research findings on this exact compound from authoritative sources, the information provided focuses on the compound's structure and potential applications based on related compounds.